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Chemical Identity and Properties

The table below summarizes the key characteristics of rac cis-Loxoprofen-d3 Alcohol:

Property Description

Chemical Name rel-4-[[(1R,2R)-2-Hydroxycyclopentyl]methyl]-a-methylbenzeneacetic-d3 Acid [1]

Molecular
Formula

C₁₅H₁₇D₃O₃ [1]

Molecular Weight 251.34 g/mol [1]

CAS Number 2508138-40-5 [1]

Physical State White Solid [1]

IUPAC Name 2-(4-(((1R,2R)-2-hydroxycyclopentyl-1,3,3-d3)methyl)phenyl)propanoic acid [1]

Isotopic Labeling Three deuterium atoms on the cyclopentyl ring [1]

Stereochemistry Racemic mixture with a cis orientation of the hydroxyl group on the cyclopentyl

ring [1]
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Metabolic Pathway and Role in Research

Loxoprofen is a prodrug, and rac cis-Loxoprofen-d3 Alcohol is a deuterium-labeled version of one of its

major human metabolites. The following diagram illustrates its metabolic relationship with the parent drug:
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Figure: Metabolic pathway of Loxoprofen showing the relationship to the deuterated cis-alcohol analog.

The trans-alcohol metabolite is considered the primary active form responsible for the drug's therapeutic

effects by inhibiting cyclooxygenase (COX) activity [1] [2] [3]. The metabolism is highly stereoselective,

with specific isomers undergoing chiral inversion or reduction [4].

Primary Analytical and Research Applications

rac cis-Loxoprofen-d3 Alcohol is predominantly used as a stable isotope-labeled internal standard in

quantitative bioanalysis [1]. The table below outlines its main applications:
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Application Area Specific Use Key Benefit

Bioanalytical
Quantification

Internal standard for LC-MS/MS
analysis of Loxoprofen and its

metabolites in plasma, urine, and
other biological matrices [1] [2].

Deuterium creates a 3 Da mass shift,
allowing clear differentiation from

analytes while maintaining nearly
identical chemical and

chromatographic properties [1].

Pharmacokinetic &
Metabolic Studies

Enables precise tracking of the

prodrug's stereoselective metabolism
and the formation kinetics of its active

and inactive metabolites [1] [4] [2].

Facilitates understanding of complex in

vivo processes like chiral inversion and
ketone reduction, which differ

significantly between isomers [4].

Analytical Method
Validation

Used during method development,

validation (AMV), and Quality Control
(QC) for Abbreviated New Drug

Applications (ANDAs) and
commercial production [5].

Ensures accuracy, precision, and

reliability of data submitted to
regulatory bodies [5].

Commercial Availability and Related Compounds

This compound is available from several chemical suppliers for research purposes. Here is a summary of

commercial sources and related compounds:

Manufacturer/Supplier Catalog/Product Number Typical Package Sizes

Vulcanchem VC0206135 Information not specified [1].

US Biological 166223 2.5 mg [1] [6].

TRC L472912 25 mg [1].

Clearsynth CS-T-97345 Information not specified [1].

Related Reference Compounds: The non-deuterated analog, cis-Hydroxy Loxoprofen (CAS#
371753-20-7), is also available for research [6].
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Key Stereoisomer: rac trans-Loxoprofen-d3 Alcohol is the deuterated form of the primary active

metabolite and is equally critical for comprehensive metabolic studies [1] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. rac cis-Loxoprofen-d3 Alcohol () for sale [vulcanchem.com]

2. Simultaneous stereoisomeric separation of loxoprofen sodium ... [arabjchem.org]

3. Evaluation of loxoprofen and its alcohol metabolites for ... [pubmed.ncbi.nlm.nih.gov]

4. Study of the stereospecificity in the biotransformation ... [pubmed.ncbi.nlm.nih.gov]

5. Loxoprofen D3 | CAS No. 2676943-57-8 [synzeal.com]

6. loxoprofen suppliers USA [americanchemicalsuppliers.com]

To cite this document: Smolecule. [synthesis pathway for rac cis-Loxoprofen-d3 Alcohol]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b14390436#synthesis-

pathway-for-rac-cis-loxoprofen-d3-alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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